Cas no 1805054-62-9 (Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805054-62-9
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4852680
• Update Time: 2025-07-21

Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H11ClF2N2O2/c1-2-17-7(16)4-5-3-6(11)8(9(12)13)10(14)15-5/h3,9H,2,4H2,1H3,(H2,14,15)
• InChI Key： FCEQWUJYNWHKKN-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(=O)OCC)=NC(=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-6-acetate

Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805054-62-9): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-6-acetate, identified by its CAS number 1805054-62-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases. Its unique structural features, including the presence of an amino group, a chloro substituent, and a difluoromethyl moiety, make it an invaluable building block for medicinal chemists.

The< strong>ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-6-acetate molecule is characterized by a pyridine core, which is a common scaffold in many pharmacologically relevant compounds. The pyridine ring itself is highly versatile, capable of interacting with biological targets through hydrogen bonding and other non-covalent interactions. The< strong>amino group at the 2-position enhances the compound's reactivity, allowing for further functionalization through various chemical transformations. Additionally, the< strong>chloro substituent at the 4-position provides a handle for nucleophilic substitution reactions, enabling the introduction of diverse side chains. The< strong>difluoromethyl group at the 3-position is particularly noteworthy, as it has been shown to improve metabolic stability and binding affinity in many drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting cancer, infectious diseases, and neurological disorders. The< strong>Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-6-acetate compound has emerged as a key intermediate in several high-profile drug discovery campaigns. For instance, its structural motif has been incorporated into molecules that exhibit potent inhibitory activity against kinases and other enzymes overexpressed in tumor cells. These findings highlight the compound's potential as a lead structure or building block for next-generation anticancer drugs.

The< strong>difluoromethyl group, in particular, has been extensively studied for its ability to enhance the pharmacokinetic properties of drug candidates. Studies have demonstrated that the presence of this moiety can increase binding affinity to biological targets while reducing susceptibility to metabolic degradation. This makes< strong>Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-6-acetate an attractive starting point for designing compounds with improved pharmacological profiles. Furthermore, the< strong>amino group and< strong>chloro substituent provide multiple points of modification, allowing researchers to fine-tune the properties of their synthetic targets.

The pharmaceutical industry has increasingly recognized the importance of intermediates like< strong>Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-6-acetate in streamlining drug development pipelines. By leveraging well-characterized intermediates, companies can accelerate the synthesis of lead compounds and reduce the time-to-market for new therapies. This approach is particularly valuable in an era where drug discovery costs are rising and competition for novel therapeutics is fierce.

In academic research, the< strong>Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-6-acetate compound has been used as a model system to explore new synthetic methodologies and reaction pathways. Researchers have employed this intermediate to develop innovative catalytic systems and green chemistry approaches that minimize waste and improve efficiency. These efforts not only contribute to the advancement of synthetic chemistry but also align with broader sustainability goals within the pharmaceutical sector.

The versatility of< strong>Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-6-acetate extends beyond its role as an intermediate in drug synthesis. It has also been utilized in material science applications, where its unique electronic properties make it suitable for use in organic semiconductors and other advanced materials. This interdisciplinary potential underscores the compound's significance beyond traditional pharmaceutical applications.

, Ethyl 2-amino-4-chloro-3-(difluoromethyl)pyridine-6-acetate will likely continue to play a pivotal role in pharmaceutical research and development. As our understanding of disease mechanisms grows and new technologies emerge, there will be increasing demand for sophisticated intermediates like this one to facilitate the discovery of innovative treatments. The combination of its structural features and reactivity makes it an indispensable tool for medicinal chemists striving to develop next-generation therapeutics.